Cas no 102740-25-0 (Benzoic acid, 2-ethyl-4-methoxy-5-methyl-)
102740-25-0 structure
Product Name:Benzoic acid, 2-ethyl-4-methoxy-5-methyl-
CAS No:102740-25-0
MF:C11H14O3
MW:194.227063655853
CID:1136457
Update Time:2024-07-26
Benzoic acid, 2-ethyl-4-methoxy-5-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2-ethyl-4-methoxy-5-methyl-
- 2-Ethyl-4-methoxy-5-methylbenzoic acid
-
- Inchi: 1S/C11H14O3/c1-4-8-6-10(14-3)7(2)5-9(8)11(12)13/h5-6H,4H2,1-3H3,(H,12,13)
- InChI Key: UZEHDPLJLBJHJM-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC(C)=C(OC)C=C1CC
Computed Properties
- Exact Mass: 194.09432
- Monoisotopic Mass: 194.094
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.5A^2
Experimental Properties
- Density: 1.109±0.06 g/cm3(Predicted)
- Boiling Point: 300.9±37.0 °C(Predicted)
- PSA: 46.53
- pka: 4.13±0.10(Predicted)
Benzoic acid, 2-ethyl-4-methoxy-5-methyl- Related Literature
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
102740-25-0 (Benzoic acid, 2-ethyl-4-methoxy-5-methyl-) Related Products
- 57598-51-3(2-Ethyl-3-methoxybenzoic acid)
- 209256-40-6(2,3-dihydro-1-benzofuran-4-carboxylic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk